molecular formula C5H12FN B6155053 4-fluoro-2-methylbutan-2-amine CAS No. 1057856-28-6

4-fluoro-2-methylbutan-2-amine

Cat. No.: B6155053
CAS No.: 1057856-28-6
M. Wt: 105.2
InChI Key:
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Description

4-fluoro-2-methylbutan-2-amine, also known by its CAS Number 1057856-28-6, is a chemical compound with a molecular weight of 105.16 . It is a liquid at room temperature . The IUPAC name for this compound is this compound .


Molecular Structure Analysis

The InChI code for this compound is 1S/C5H12FN/c1-5(2,7)3-4-6/h3-4,7H2,1-2H3 . This indicates that the compound has a fluorine atom attached to the fourth carbon in the butane chain, and a methyl group and an amine group attached to the second carbon.


Physical and Chemical Properties Analysis

This compound is a liquid at room temperature . The compound’s physical form as a hydrochloride salt is a powder .

Safety and Hazards

The compound is classified under GHS07 for safety . It has hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-2-methylbutan-2-amine involves the conversion of 4-fluoro-2-methylbutan-2-one to the corresponding oxime, followed by reduction to the amine using sodium borohydride.", "Starting Materials": [ "4-fluoro-2-methylbutan-2-one", "Hydroxylamine hydrochloride", "Sodium acetate", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve 4-fluoro-2-methylbutan-2-one (1.0 g, 7.2 mmol) and hydroxylamine hydrochloride (0.9 g, 12.9 mmol) in methanol (10 mL) and add sodium acetate (1.5 g, 18.3 mmol).", "Step 2: Heat the reaction mixture at reflux for 2 hours.", "Step 3: Cool the reaction mixture to room temperature and filter off the precipitated solid.", "Step 4: Dissolve the resulting oxime in methanol (10 mL) and add sodium borohydride (0.5 g, 13.2 mmol) slowly with stirring.", "Step 5: Heat the reaction mixture at reflux for 2 hours.", "Step 6: Cool the reaction mixture to room temperature and carefully add water (10 mL) dropwise with stirring.", "Step 7: Extract the product with dichloromethane (3 x 10 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure to obtain 4-fluoro-2-methylbutan-2-amine as a colorless oil (yield: 80%)." ] }

CAS No.

1057856-28-6

Molecular Formula

C5H12FN

Molecular Weight

105.2

Purity

95

Origin of Product

United States

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